Cas no 98276-57-4 (2,4-Diaminobenzaldehyde)

• Product Name: 2,4-Diaminobenzaldehyde
• CAS No: 98276-57-4
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD02094162
• CID: 801715
• PubChem ID: 11147748
• Update Time: 2025-06-13

2,4-Diaminobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Diaminobenzaldehyde
• Benzaldehyde,2,4-diamino-
• 2,4-Diamino-benzaldehyd
• 2,4-Diamino-benzaldehyde
• 4-Formylbenzene-1,3-diamine
• AK136530
• Benzaldehyde, 2,4-diamino-
• VMFJRVFZHAPENO-UHFFFAOYSA-N
• 2,4-Diaminobenzaldehyde, AldrichCPR
• FCH833061
• AX8258098
• 98276-57-4
• SCHEMBL2334691
• DTXSID20456828
• DS-5534
• 2 pound not4-Diaminobenzaldehyde
• AKOS006230138
• MFCD02094162
• A858563
• CS-0039250

• MDL： MFCD02094162
• Inchi： 1S/C7H8N2O/c8-6-2-1-5(4-10)7(9)3-6/h1-4H,8-9H2
• InChI Key： VMFJRVFZHAPENO-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1N)N

Computed Properties

• Exact Mass: 136.06400
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 0.6

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 152 ºC
• Boiling Point: 364.0±32.0 °C at 760 mmHg
• Flash Point: 173.9±25.1 °C
• PSA: 69.11000
• LogP: 1.82590

2,4-Diaminobenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 2,4-Diaminobenzaldehyde

Recent Advances in the Application of 2,4-Diaminobenzaldehyde (CAS: 98276-57-4) in Chemical Biology and Pharmaceutical Research

2,4-Diaminobenzaldehyde (CAS: 98276-57-4) is a versatile chemical compound with significant applications in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a key intermediate in the synthesis of heterocyclic compounds, fluorescent probes, and bioactive molecules. This research briefing provides an overview of the latest advancements involving 2,4-diaminobenzaldehyde, focusing on its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable developments is the use of 2,4-diaminobenzaldehyde in the design of fluorescent sensors for detecting biomolecules. A 2023 study published in Analytical Chemistry demonstrated its efficacy as a precursor for developing highly selective probes for reactive oxygen species (ROS), which are critical in understanding oxidative stress-related diseases. The study reported that derivatives of 2,4-diaminobenzaldehyde exhibited strong fluorescence emission upon binding to ROS, making them valuable tools for cellular imaging.

In pharmaceutical research, 2,4-diaminobenzaldehyde has been explored as a building block for novel anticancer agents. A recent paper in Journal of Medicinal Chemistry described the synthesis of a series of quinazoline derivatives using this compound, which showed promising inhibitory activity against tyrosine kinase receptors. These findings suggest potential applications in targeted cancer therapies, particularly for resistant forms of leukemia and solid tumors.

Another emerging area of interest is the compound's role in materials science. Researchers have utilized 2,4-diaminobenzaldehyde to develop conductive polymers with applications in biosensors and drug delivery systems. A 2024 study in Advanced Materials highlighted its use in creating pH-responsive hydrogels that can release therapeutic agents in a controlled manner, offering new avenues for smart drug delivery.

Despite its promising applications, challenges remain in optimizing the stability and bioavailability of 2,4-diaminobenzaldehyde-derived compounds. Future research directions may include structural modifications to enhance its pharmacokinetic properties and reduce potential toxicity. Collaborative efforts between chemists, biologists, and material scientists will be essential to unlock the full potential of this multifunctional compound.

In conclusion, 2,4-diaminobenzaldehyde (CAS: 98276-57-4) continues to be a valuable asset in chemical biology and pharmaceutical research. Its diverse applications—from fluorescent probes to anticancer agents—underscore its importance in advancing both fundamental science and therapeutic innovation. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.